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Compound of Interest

Compound Name: 1,4-Octadiene

Cat. No.: B1583894 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of 1,4-octadiene, a non-conjugated diene

with significant, yet underexplored, potential in materials science, fine chemical synthesis, and

potentially, drug discovery. This document is intended for researchers, scientists, and drug

development professionals, offering a comprehensive look at current knowledge and identifying

promising avenues for future research.

Core Properties of 1,4-Octadiene
1,4-Octadiene is a colorless liquid with the molecular formula C8H14. Its non-conjugated

double bonds, separated by a methylene group, impart distinct reactivity compared to its

conjugated isomers. This structural feature is key to its utility as a versatile building block in

organic synthesis and polymer chemistry.

Property Value

Molecular Formula C8H14

Molecular Weight 110.20 g/mol

CAS Number 5675-25-2

IUPAC Name octa-1,4-diene
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Established and Potential Research Areas
While the primary industrial application of 1,4-octadiene is as a third monomer in the

production of ethylene-propylene-diene monomer (EPDM) rubber, its unique chemical structure

opens doors to a wide range of other potential applications.

Advanced Polymer Architectures
The presence of two double bonds with different reactivities allows for the synthesis of

polymers with tailored properties. Beyond EPDM, research into the incorporation of 1,4-
octadiene into other polymer backbones could lead to materials with novel thermal,

mechanical, or optical properties.

Fine Chemical Synthesis
The double bonds of 1,4-octadiene are amenable to a variety of chemical transformations,

making it a valuable precursor for the synthesis of fine chemicals and complex organic

molecules. Key areas for exploration include:

Selective Functionalization: Developing catalytic methods to selectively functionalize one of

the two double bonds is a significant research challenge. Success in this area would provide

access to a wide array of bifunctional molecules.

Cycloaddition Reactions: The double bonds can participate in cycloaddition reactions, such

as the Diels-Alder reaction, to construct complex cyclic systems which are common motifs in

natural products and pharmaceuticals.[1]

Metathesis Reactions: Olefin metathesis provides a powerful tool for the synthesis of 1,4-

dienes and for their subsequent transformation into other valuable olefins.[2]

Potential Biological and Pharmacological Relevance
Currently, there is a significant gap in the literature regarding the biological activity of 1,4-
octadiene and its simple derivatives. However, the diene structural motif is present in a

number of biologically active natural products and synthetic compounds.[3] This suggests that

derivatives of 1,4-octadiene could exhibit interesting pharmacological properties. Initial

research in this area could involve:
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Synthesis of Analogs: Creating a library of 1,4-octadiene derivatives with diverse functional

groups.

Biological Screening: Screening these compounds for activity in various assays, such as

antimicrobial, anticancer, or anti-inflammatory screens. While direct evidence is lacking for

1,4-octadiene, other diene-containing compounds have shown cytotoxic activity against

tumor cells.[4]

Synthesis and Functionalization Pathways
Several synthetic routes to 1,4-dienes have been developed, with transition-metal catalysis

playing a pivotal role. The functionalization of 1,4-octadiene can be approached through

various established chemical reactions.
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Caption: Synthetic routes to and potential functionalization of 1,4-octadiene.
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Experimental Protocols
Palladium-Catalyzed Synthesis of 1,4-Dienes (General
Procedure)
This protocol is a general representation of a palladium-catalyzed cross-coupling reaction for

the synthesis of 1,4-dienes. Specific conditions may need to be optimized for the synthesis of

1,4-octadiene.

Start
Combine aryl/vinyl halide,

 an allylating agent, and a base
 in a suitable solvent.

Add Palladium catalyst
 and ligand.

Heat the reaction mixture
 under inert atmosphere.

Cool, quench, and extract
 the product.

Purify by column
 chromatography. End

Click to download full resolution via product page

Caption: General workflow for Palladium-catalyzed 1,4-diene synthesis.

Methodology:

Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or

nitrogen), add the aryl or vinyl halide (1.0 eq), the allylating agent (e.g., allylboronic acid

pinacol ester, 1.2 eq), and a suitable base (e.g., K2CO3, 2.0 eq).

Solvent Addition: Add a degassed solvent (e.g., toluene, dioxane, or DMF).

Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh3)4, 0.05 eq) and any additional

ligand.

Reaction: Heat the mixture to the desired temperature (e.g., 80-110 °C) and stir for the

required time (typically 12-24 hours), monitoring the reaction progress by TLC or GC-MS.

Work-up: After completion, cool the reaction to room temperature, quench with water, and

extract the product with an organic solvent (e.g., ethyl acetate).

Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. Purify the crude product by flash column

chromatography on silica gel.
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Characterization of 1,4-Octadiene
The identity and purity of synthesized 1,4-octadiene can be confirmed using standard

analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS):

Objective: To determine the purity of the sample and identify the product by its mass

spectrum.

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Column: A nonpolar capillary column (e.g., DB-5ms).

Injection: 1 µL of a dilute solution of the sample in a volatile solvent (e.g., hexane).

Oven Program: Start at a low temperature (e.g., 40 °C) and ramp up to a higher temperature

(e.g., 250 °C) to ensure separation of components.

Mass Spectrometry: Operate in electron ionization (EI) mode. The mass spectrum of 1,4-
octadiene will show a molecular ion peak (m/z = 110.2) and characteristic fragmentation

patterns.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: To confirm the structure of 1,4-octadiene.

¹H NMR: The proton NMR spectrum will show characteristic signals for the vinyl protons, the

allylic protons, and the alkyl chain protons.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the sp² hybridized carbons

of the double bonds and the sp³ hybridized carbons of the alkyl chain.

Infrared (IR) Spectroscopy:

Objective: To identify the functional groups present.
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Expected Absorptions: The IR spectrum will show characteristic C-H stretching frequencies

for the sp² and sp³ carbons, and a C=C stretching frequency for the double bonds.[6]

Future Outlook
1,4-Octadiene is a versatile and cost-effective building block with considerable untapped

potential. Future research should focus on developing selective and efficient catalytic methods

for its synthesis and functionalization. Exploring its use in the synthesis of novel polymers, fine

chemicals, and biologically active molecules will likely lead to exciting discoveries and new

applications. The lack of data on its biological profile represents a significant opportunity for

researchers in the field of medicinal chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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